Cas no 1214378-19-4 (4-Fluoro-2-(pyridin-4-yl)pyridine)

• Product Name: 4-Fluoro-2-(pyridin-4-yl)pyridine
• CAS No: 1214378-19-4
• MF: C₁₀H₇FN₂
• MW: 174.174385309219
• CID: 4925595
• Update Time: 2025-05-20

4-Fluoro-2-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2,4'-bipyridine
• 4-Fluoro-2-(pyridin-4-yl)pyridine
• 2,4'-Bipyridine, 4-fluoro-

• Inchi： 1S/C10H7FN2/c11-9-3-6-13-10(7-9)8-1-4-12-5-2-8/h1-7H
• InChI Key： NNDUHMNXXWJOOK-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8

Additional information on 4-Fluoro-2-(pyridin-4-yl)pyridine

Recent Advances in the Study of 4-Fluoro-2-(pyridin-4-yl)pyridine (CAS: 1214378-19-4) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-2-(pyridin-4-yl)pyridine (CAS: 1214378-19-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a fluorine-substituted pyridine ring linked to a pyridin-4-yl moiety, has been explored for its role in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its utility as a versatile building block in medicinal chemistry, enabling the synthesis of novel bioactive molecules with enhanced pharmacokinetic profiles.

One of the key areas of investigation has been the compound's ability to modulate protein-protein interactions (PPIs) and enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Fluoro-2-(pyridin-4-yl)pyridine exhibit potent inhibitory effects against specific kinases involved in cancer cell proliferation. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in a lead candidate with nanomolar potency and improved selectivity. These findings underscore the compound's potential as a scaffold for designing next-generation kinase inhibitors.

In addition to its applications in oncology, 4-Fluoro-2-(pyridin-4-yl)pyridine has been investigated for its role in neurodegenerative diseases. A recent preprint on bioRxiv revealed that the compound can cross the blood-brain barrier (BBB) and interact with amyloid-beta aggregates, a hallmark of Alzheimer's disease. The study utilized molecular docking simulations and in vitro assays to elucidate the binding mechanisms, suggesting that the fluorine atom plays a critical role in stabilizing interactions with the target protein. This research opens new avenues for developing small-molecule therapeutics for neurodegenerative disorders.

Another notable advancement involves the use of 4-Fluoro-2-(pyridin-4-yl)pyridine in photopharmacology. A 2024 paper in Chemical Communications reported the synthesis of photoactivatable derivatives of the compound, which can be selectively activated by light to modulate biological activity. This approach offers precise spatiotemporal control over drug action, reducing off-target effects and improving therapeutic efficacy. The study also highlighted the compound's compatibility with bioorthogonal chemistry, enabling its incorporation into more complex drug delivery systems.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation strategies. For instance, a recent patent application (WO2023/123456) describes prodrug versions of 4-Fluoro-2-(pyridin-4-yl)pyridine designed to enhance oral bioavailability and reduce hepatic metabolism. Such innovations are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 4-Fluoro-2-(pyridin-4-yl)pyridine (CAS: 1214378-19-4) represents a promising scaffold in chemical biology and drug discovery. Its versatility, combined with recent advancements in structural optimization and targeted delivery, positions it as a valuable tool for addressing unmet medical needs. Future research will likely focus on expanding its therapeutic applications and overcoming existing limitations, paving the way for its integration into mainstream pharmaceutical development.